molecular formula C9H11N3O B8767441 (2-Ethyl-2H-benzo[d][1,2,3]triazol-5-yl)methanol

(2-Ethyl-2H-benzo[d][1,2,3]triazol-5-yl)methanol

Cat. No.: B8767441
M. Wt: 177.20 g/mol
InChI Key: JWARVBJTUGJCRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Ethyl-2H-benzo[d][1,2,3]triazol-5-yl)methanol is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

(2-ethylbenzotriazol-5-yl)methanol

InChI

InChI=1S/C9H11N3O/c1-2-12-10-8-4-3-7(6-13)5-9(8)11-12/h3-5,13H,2,6H2,1H3

InChI Key

JWARVBJTUGJCRU-UHFFFAOYSA-N

Canonical SMILES

CCN1N=C2C=CC(=CC2=N1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-ethylbenzotriazole-5-carboxylate (0.7 g, 3.06 mmol) was dissolved in dry toluene (10 mL) and cooled to 0° C. under nitrogen. A solution of DIBAL-H (1.5M in toluene, 3 mL, 4.5 mmol) was then added dropwise to the cooled solution over 15 minutes. The reaction was stirred at 0° C. for one hour when further DIBAL-H (1.5 mL, 2.25 mmol) was added. A further aliquot of DIBAL-H (0.75 mL, 1.12 mmol) was added after 2 hours and the reaction was stirred for further 30 min. The reaction was quenched by addition of a saturated solution of sodium potassium tartrate, diluted with water and extracted with AcOEt. The organic layer was dried over sodium sulfate to give a crude oil (440 mg) which was used directly in the following step.
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
0.75 mL
Type
reactant
Reaction Step Four

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